(E)-N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-phenylethenesulfonamide
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Description
(E)-N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C18H16N2O3S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
One of the primary applications of "(E)-N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-phenylethenesulfonamide" and related structures is in the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moieties. These compounds are synthesized through reactions with various N-nucleophiles and explored for their potential biological activities, demonstrating the compound's utility as a versatile building block (Farag et al., 2011).
Antiprotozoal Agents
Research into novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, which can be derived from furan-2-yl-containing precursors similar to the subject compound, has shown significant promise as antiprotozoal agents. These compounds exhibit strong DNA affinities and notable in vitro and in vivo activities against trypanosomal and Plasmodium (malaria) infections, highlighting their therapeutic potential (Ismail et al., 2004).
Metal-Free Synthetic Strategies
The development of efficient, metal-free synthetic strategies for creating sulfonylated furan or imidazo[1,2-a]pyridine derivatives from 1,3-dicarbonyl compounds or pyridin-2-amines, utilizing ynals and sodium benzenesulfinates, represents another crucial application area. This approach offers a new and effective method for preparing these derivatives, showcasing the adaptability of the core structure in synthesizing complex molecules (Cui et al., 2018).
Biomolecular Interactions
Studies on the interaction of metal ions with nucleic acids, bovine serum albumin (BSA), and antioxidant properties have been conducted using complexes derived from structures similar to "this compound." These studies provide insights into the biological applications of these complexes, including their DNA-binding capabilities and potential therapeutic uses (Sathyadevi et al., 2012).
Antimicrobial Activities
The synthesis and characterization of novel compounds derived from the core structure have been explored for their antimicrobial activities. These studies aim to develop new therapeutic agents by leveraging the unique properties of the compound to inhibit bacterial and fungal growth, underscoring the compound's potential in addressing antimicrobial resistance (Elangovan et al., 2021).
Properties
IUPAC Name |
(E)-N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3S/c21-24(22,13-10-15-6-2-1-3-7-15)20-14-16-8-4-11-19-18(16)17-9-5-12-23-17/h1-13,20H,14H2/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOQXOTHYYSHAMJ-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CS(=O)(=O)NCC2=C(N=CC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/S(=O)(=O)NCC2=C(N=CC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.